Cas no 2091221-98-4 (6-Bromo-1-methyl-1H-pyrrolo3,2-cpyridine)

• Product Name: 6-Bromo-1-methyl-1H-pyrrolo3,2-cpyridine
• CAS No: 2091221-98-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD30067319
• CID: 4779121
• PubChem ID: 118988269
• Update Time: 2026-02-27

6-Bromo-1-methyl-1H-pyrrolo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine
• BrC1=CC2=C(C=N1)C=CN2C
• MFCD30067319
• 6-Bromo-1-methyl-5-azaindole
• 6-bromo-1-methylpyrrolo[3,2-c]pyridine
• E79792
• 2091221-98-4
• SCHEMBL20476705
• CS-0196987
• SY324910
• BS-44378
• DB-399207
• 6-Bromo-1-methyl-1H-pyrrolo3,2-cpyridine

• MDL： MFCD30067319
• Inchi： 1S/C8H7BrN2/c1-11-3-2-6-5-10-8(9)4-7(6)11/h2-5H,1H3
• InChI Key： IAULVAVFEUKSLM-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)C=CN2C

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Bromo-1-methyl-1H-pyrrolo3,2-cpyridine

Introduction to 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine (CAS No. 2091221-98-4)

6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2091221-98-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug discovery. The presence of both bromine and methyl substituents on the pyrrolopyridine core enhances its synthetic versatility, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine features a fused ring system consisting of a pyrrole ring and a pyridine ring, connected at the 3-position of the pyrrole and the 2-position of the pyridine. This unique arrangement contributes to its distinctive electronic and steric properties, which are exploited in various chemical transformations. The bromine atom at the 6-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the methyl group at the 1-position influences the compound's reactivity and binding affinity.

In recent years, 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine has been extensively studied for its potential applications in medicinal chemistry. Pyrrolopyridine derivatives are well-documented for their role as scaffolds in the design of bioactive molecules targeting various disease pathways. Notably, this compound has been explored as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation. The brominated pyrrolopyridine core allows for modular design, enabling chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability.

One of the most compelling aspects of 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine is its utility in generating structurally diverse libraries for high-throughput screening (HTS). Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity against therapeutic targets. For instance, studies have demonstrated its role in generating inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The bromine substituent facilitates iterative derivatization strategies, allowing for rapid optimization of lead compounds.

The pharmacological potential of 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine has also been explored in preclinical models. Early studies indicate that derivatives derived from this scaffold exhibit promising activity against kinases and transcription factors relevant to oncology. The ability to introduce diverse functional groups while maintaining core structural integrity makes it an attractive candidate for further development. Additionally, computational modeling has been employed to predict binding modes and optimize interactions with biological targets, further underscoring its importance in drug discovery.

From a synthetic chemistry perspective, 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine serves as a versatile building block for constructing more complex heterocycles. Transition-metal-catalyzed reactions are particularly useful in elaborating its structure, enabling access to polycyclic systems with intricate architectures. These advanced synthetic methodologies have opened new avenues for creating molecules with tailored biological activities. Moreover, green chemistry principles have been integrated into synthetic routes involving this compound, emphasizing sustainable practices such as catalytic efficiency and solvent recovery.

The commercial availability of 6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine (CAS No. 2091221-98-4) from reputable suppliers has facilitated its adoption in industrial research programs. High-quality starting materials ensure reproducibility and scalability in synthetic protocols, which are critical for transitioning from academic research to drug development pipelines. Collaborative efforts between academia and industry have further accelerated the exploration of this compound's applications, fostering innovation across multiple therapeutic areas.

In conclusion,6-Bromo-1-methyl-1H-pyrrolo[3,2-cpyridine represents a significant asset in modern pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in drug discovery continues to evolve with advancements in synthetic methodologies and computational biology. As interest in targeted therapies grows，compounds like this will remain indispensable tools for developing next-generation medicines.